Cas no 166251-26-9 (4-(2-Fluorophenyl)butyryl chloride)

4-(2-Fluorophenyl)butyryl chloride structure
166251-26-9 structure
Product Name:4-(2-Fluorophenyl)butyryl chloride
CAS No:166251-26-9
MF:C10H10ClFO
MW:200.637205600739
CID:2925196
Update Time:2023-08-09

4-(2-Fluorophenyl)butyryl chloride Chemical and Physical Properties

Names and Identifiers

    • Benzenebutanoyl chloride, 2-fluoro-
    • 4-(2-fluorophenyl)butanoyl chloride
    • 4-(2-fluorophenyl)butyryl chloride
    • 4-(2-Fluorophenyl)butyryl chloride
    • Inchi: 1S/C10H10ClFO/c11-10(13)7-3-5-8-4-1-2-6-9(8)12/h1-2,4,6H,3,5,7H2
    • InChI Key: RKDSMLHJLRBAAQ-UHFFFAOYSA-N
    • SMILES: ClC(CCCC1C=CC=CC=1F)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 172
  • XLogP3: 3.1
  • Topological Polar Surface Area: 17.1
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